tert-Butyl 6-nitro-3,4-dihydroisoquinoline-2(1H)-carboxylate

Specification

• CAS No.: 186390-79-4
• Molecular Formula: C14H18N2O4
• Molecular Weight: 278.3 g/mol
• IUPAC Name: tert-butyl 6-nitro-3,4-dihydro-1H-isoquinoline-2-carboxylate
• Standard InChI: InChI=1S/C14H18N2O4/c1-14(2,3)20-13(17)15-7-6-10-8-12(16(18)19)5-4-11(10)9-15/h4-5,8H,6-7,9H2,1-3H3
• Standard InChI Key: AKMALXRXYAFPLL-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CCC2=C(C1)C=CC(=C2)[N+](=O)[O-]
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2=C(C1)C=CC(=C2)[N+](=O)[O-]

Introduction

tert-Butyl 6-nitro-3,4-dihydroisoquinoline-2(1H)-carboxylate is a chemical compound that belongs to the isoquinoline family, which is a class of heterocyclic aromatic organic compounds. This specific compound is characterized by the presence of a nitro group at the 6-position and a tert-butyl ester group at the 2-position of the isoquinoline ring. The molecular formula for this compound is C14H18N2O4, and its CAS number is 186390-79-4.

Synthesis and Preparation

The synthesis of tert-Butyl 6-nitro-3,4-dihydroisoquinoline-2(1H)-carboxylate typically involves the protection of the isoquinoline nitrogen with a tert-butyl group, followed by nitration at the 6-position. A similar synthesis procedure is described for related compounds, such as tert-Butyl 7-nitro-3,4-dihydroisoquinoline-2(1H)-carboxylate, where di-tert-butyl dicarbonate is used for the protection step.

Safety and Handling

• Hazard Statements: H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), H335 (may cause respiratory irritation).

• Precautionary Statements: P261 (avoid breathing dust), P305+P351+P338 (if in eyes: rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing).

Hazard Information Table

Hazard Statement	Precautionary Statement
H302 (harmful if swallowed)	P261 (avoid breathing dust)
H315 (causes skin irritation)	P305+P351+P338 (if in eyes: rinse cautiously with water)
H319 (causes serious eye irritation)	-
H335 (may cause respiratory irritation)	-